Cas no 1314406-42-2 (Methyl 2,6-dihydroxyisonicotinate hydrochloride)

• Product Name: Methyl 2,6-dihydroxyisonicotinate hydrochloride
• CAS No: 1314406-42-2
• MF: C₇H₈ClNO₄
• MW: 205.595721244812
• MDL: MFCD19442784
• CID: 1056657
• PubChem ID: 73553957
• Update Time: 2025-06-07

Methyl 2,6-dihydroxyisonicotinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dihydroxyisonicotinate hydrochloride
• 1,2-dihydro-6-hydroxy-2-oxo- 4-Pyridinecarboxylic acid methyl ester hydrochloride
• Methyl 2,6-Dihydroxypyridine-4-carboxylate Hydrochloride
• AKOS022183996
• MFCD19442784
• SY014822
• 1,2-dihydro-6-hydroxy-2-oxo-4-Pyridinecarboxylic acid methyl ester hydrochloride
• methyl 2-hydroxy-6-oxo-1H-pyridine-4-carboxylate;hydrochloride
• A888476
• DB-023572
• CS-0444411
• Methyl2,6-dihydroxyisonicotinatehydrochloride
• 1314406-42-2
• AC7582

• MDL： MFCD19442784
• Inchi： 1S/C7H7NO4.ClH/c1-12-7(11)4-2-5(9)8-6(10)3-4;/h2-3H,1H3,(H2,8,9,10);1H
• InChI Key： MKSGGMGKBZCKKR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CC(NC(=C1)O)=O)=O

Computed Properties

• Exact Mass: 205.0141854g/mol
• Monoisotopic Mass: 205.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 95-99 °C
• Boiling Point: 424.7±40.0 °C at 760 mmHg
• Flash Point: 77.7±20.4 °C

Methyl 2,6-dihydroxyisonicotinate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃